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Compound of Interest

Compound Name: Nanangenine H

Cat. No.: B14132396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nanangenine H, a drimane

sesquiterpenoid fungal metabolite. It covers its chemical properties, and biosynthetic origins,

and details the experimental procedures for its isolation and characterization, designed to

support further research and development efforts.

Core Molecular Data
Nanangenine H is a natural product isolated from the fungus Aspergillus nanangensis. Its

fundamental molecular characteristics are summarized below.

Property Value Source

Molecular Formula C₂₂H₃₆O₆ [1]

Formula Weight 396.5 g/mol [1]

Physicochemical and Spectroscopic Data
The following table outlines key physicochemical and spectroscopic data for Nanangenine H,

as reported in the primary literature.
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Parameter Value Conditions

Appearance White powder -

Optical Rotation [α]D²⁴ -270 (c 0.13, MeOH)

UV-Vis (λmax) 200 nm (MeCN), log ε 3.98

HRMS-ESI(+)
[M – H₂O + H]⁺ calcd. for

C₂₂H₃₅O₅⁺
-

Biosynthesis of Nanangenines
The production of Nanangenine H is linked to a putative biosynthetic gene cluster in

Aspergillus nanangensis. The proposed pathway involves a haloacid dehalogenase-like (HAD-

like) terpene cyclase, AncC, which is believed to cyclize farnesyl pyrophosphate (FPP) into the

drimane-type sesquiterpene, (+)-albicanol.[2] Subsequent enzymatic modifications, including

oxidations and acylations, are thought to yield the various nanangenine compounds, including

Nanangenine H.

The following diagram illustrates a simplified, putative biosynthetic pathway for the

nanangenine core structure.

Farnesyl Pyrophosphate (FPP) (+)-AlbicanolAncC (Terpene Cyclase) Drimane Core Modifications
(Oxidation, Acylation) Nanangenine H
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Caption: Putative biosynthetic pathway of Nanangenine H from FPP.

Experimental Protocols
The following methodologies are based on the experimental procedures described for the

isolation and characterization of nanangenines.[1]

Fungal Cultivation and Extraction
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Cultivation:Aspergillus nanangensis was cultivated on solid substrates such as jasmine rice

and pearl barley for 21 days to achieve confluent mycelial growth.[1]

Extraction: The grain cultures were extracted with acetone. The resulting aqueous residue

was then partitioned with ethyl acetate (EtOAc) and subsequently defatted with hexane to

yield an enriched extract of non-polar secondary metabolites.[1]

The general workflow for the extraction of nanangenines is depicted below.

A. nanangensis Culture
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Caption: General workflow for the extraction of nanangenines.

Spectroscopic Analysis
Optical Rotation: Measured using a Perkin-Elmer Model 341 polarimeter or a Jasco P-1010

polarimeter.[1]
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UV-Vis Spectroscopy: Acquired on a Varian Cary 4000 spectrophotometer or a Jasco V-760

spectrophotometer.[1]

High-Resolution Mass Spectrometry (HRMS): High-resolution positive electrospray ionization

mass spectrometry (HRESI(+)MS) was used to determine the molecular formula.[1]

Biological Activity
In the initial study, Nanangenine H, along with several other nanangenine compounds, was

assayed for in vitro activity against a panel of bacteria, fungi, and mammalian cell lines.

Notably, Nanangenine H was reported to be inactive in all of the assays performed, with

activity tested up to 100 μg/mL.[1] This suggests that specific structural features, potentially the

acylation at the 6-OH position present in other active nanangenines, are important for biological

activity.[1] The broader class of drimane sesquiterpenoids has been shown to exhibit various

biological activities, including anti-inflammatory and cytotoxic effects.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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